Cas no 61999-50-6 (2-Azetidinone, 1-(3-methoxyphenyl)-)

2-Azetidinone, 1-(3-methoxyphenyl)- structure
61999-50-6 structure
Product Name:2-Azetidinone, 1-(3-methoxyphenyl)-
CAS No:61999-50-6
MF:C10H11NO2
MW:177.199842691422
CID:461096
PubChem ID:12315616
Update Time:2025-04-19

2-Azetidinone, 1-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Azetidinone, 1-(3-methoxyphenyl)-
    • 1-(3-methoxyphenyl)azetidin-2-one
    • DTXSID60487459
    • 61999-50-6
    • Inchi: 1S/C10H11NO2/c1-13-9-4-2-3-8(7-9)11-6-5-10(11)12/h2-4,7H,5-6H2,1H3
    • InChI Key: YDMSGSXVCBPLQL-UHFFFAOYSA-N
    • SMILES: O=C1CCN1C1C=CC=C(C=1)OC

Computed Properties

  • Exact Mass: 177.07903
  • Monoisotopic Mass: 177.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54
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